Cas no 6311-31-5 (3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-n,n-diethylpropan-1-amine;hydrochloride)

• Product Name: 3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-n,n-diethylpropan-1-amine;hydrochloride
• CAS No: 6311-31-5
• MF: C₁₅H₃₁ClN₂
• MW: 274.873043298721
• CID: 1647093
• PubChem ID: 54598780
• Update Time: 2025-04-21

3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-n,n-diethylpropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• NSC43540
• NSC-43540
• 3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-N,N-diethylpropan-1-amine,hydrochloride
• 3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-N,N-diethylpropan-1-amine
• hydrochloride
• DTXSID70712547
• 6311-31-5
• N,N-Diethyl-3-(octahydro-2H-isoindol-2-yl)propan-1-amine--hydrogen chloride (1/1)
• 3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-n,n-diethylpropan-1-amine;hydrochloride

• Inchi： 1S/C15H30N2.ClH/c1-3-16(4-2)10-7-11-17-12-14-8-5-6-9-15(14)13-17;/h14-15H,3-13H2,1-2H3;1H
• InChI Key： LCEAKUFBKPRUDK-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCN(CC)CC)CC2CCCCC2C1

Computed Properties

• Exact Mass: 274.21800
• Monoisotopic Mass: 274.2175767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 3.58020